Methyl 3-bromo-4-(pyrrolidin-1-ylmethyl)benzoate

• CAS RN: 193964-66-8
• Molecular Formula: C13H16BrNO2
• Molecular Weight: 298.18 g/mol
• IUPAC Name: methyl 3-bromo-4-(pyrrolidin-1-ylmethyl)benzoate
• InChI: InChI=1S/C13H16BrNO2/c1-17-13(16)10-4-5-11(12(14)8-10)9-15-6-2-3-7-15/h4-5,8H,2-3,6-7,9H2,1H3
• InChI Key: LIHJKCJTWFKWRT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)CN2CCCC2)Br

Description

Methyl 3-bromo-4-(pyrrolidin-1-ylmethyl)benzoate is a useful research compound. Its molecular formula is C13H16BrNO2 and its molecular weight is 298.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 3-bromo-4-bromomethylbenzoate (0.61 g; 2.0 mmol) (Part A) was dissolved in THF (10 mL) and pyrrolidine (0.66 mL; 7.9 mmol) was added at room temperature. The mixture was stirred overnight at room temperature, then poured into 80 mL of saturated aqueous aqueous sodium bicarbonate. Extraction was carried out with EtOAc (3×35 mL). The combined organics were washed with brine and dried by passage through sodium sulfate. The product was isolated as a colorless oil (0.46 g; 80% yield) by flash chromatography on silica gel eluting with EtOAc.